6,7,8,9-Tetrahydrobenzo[4,5]thieno[2,3-d]pyridazin-4(3H)-one

• Molecular Formula: C10H10N2OS
• Molecular Weight: 206.27 g/mol
• IUPAC Name: 6,7,8,9-tetrahydro-3H-[1]benzothiolo[2,3-d]pyridazin-4-one
• InChI: InChI=1S/C10H10N2OS/c13-10-9-7(5-11-12-10)6-3-1-2-4-8(6)14-9/h5H,1-4H2,(H,12,13)
• InChI Key: CWDZJTWBOBOFCD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(S2)C(=O)NN=C3

Description

6,7,8,9-Tetrahydrobenzo[4,5]thieno[2,3-d]pyridazin-4(3H)-one is a useful research compound. Its molecular formula is C10H10N2OS and its molecular weight is 206.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

8-thia-4,5-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3-trien-6-one was prepared following the procedures of U.S. Pat. No. 8,716,274, Example 191d and converted to (4-fluoro-2-{6-oxo-8-thia-4,5-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3-triene-5-yl}-6-(bromo)phenyl)carbinol 108a. To a mixture of 108a (4.1 g, 10 mmol) and Et3N (1.95 mL, 14 mmol) in THF (50 mL) was added AcCl (0.85 mL, 12 mmol). The mixture was stirred at rt for 1 h, diluted with water and extracted with EA. The combined organic layers were dried over Na2SO4, filtered and concentrated to give compound 108b (4.0 g) as yellow solid. MS-ESI: [M+H]+ 451.0